Cas no 2229313-40-8 (tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate
• CAS No: 2229313-40-8
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6082973
• PubChem ID: 165829105
• Update Time: 2025-05-19

tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate
• 2229313-40-8
• tert-butyl N-[1-(4-amino-1,2-oxazol-5-yl)-2-methylpropyl]carbamate
• EN300-1873905

• Inchi： 1S/C12H21N3O3/c1-7(2)9(10-8(13)6-14-18-10)15-11(16)17-12(3,4)5/h6-7,9H,13H2,1-5H3,(H,15,16)
• InChI Key： XGKFUGMBLLHCQI-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=C(C=NO1)N)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate

tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate: A Comprehensive Overview

The compound with CAS No. 2229313-40-8, commonly referred to as tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficacy of certain drug delivery systems and its ability to act as a precursor in the synthesis of bioactive molecules.

The tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate structure is characterized by a complex arrangement of functional groups, including an oxazole ring, an amino group, and a tert-butyl carbamate moiety. These functional groups contribute to its versatile reactivity and compatibility with various chemical reactions. The oxazole ring, for instance, is known for its aromatic stability and ability to participate in hydrogen bonding, making it a valuable component in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and coupling reactions. Researchers have also explored the use of catalytic methods to enhance the yield and purity of the compound. These developments have significantly improved the scalability of production, making it more accessible for industrial applications.

In terms of applications, tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate has shown promise in the development of novel drug delivery systems. Its ability to form stable complexes with therapeutic agents has been leveraged to improve drug solubility and bioavailability. Additionally, this compound has been investigated as a potential precursor for the synthesis of bioactive molecules with anti-inflammatory and anti-cancer properties.

The latest research on this compound has focused on its interaction with biological systems. Studies conducted using advanced spectroscopic techniques have provided insights into its binding affinity with various proteins and enzymes. These findings have opened new avenues for its use in diagnostic applications and as a tool for studying cellular mechanisms.

In conclusion, tert-butyl N-1-(4-amino-1,2-oxazol-5-yl)-2-methylpropylcarbamate represents a cutting-edge compound with vast potential across multiple industries. Its unique structural features and versatile reactivity make it a valuable asset in modern chemical research. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific innovation.